3-(1-Benzofuran-2-carbonyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2-pyridin-3-yl-2H-pyrrol-4-olate
3-(1-Benzofuran-2-carbonyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2-pyridin-3-yl-2H-pyrrol-4-olate
Brand Name:
Vulcanchem
CAS No.:
618365-60-9
VCID:
VC0384649
InChI:
InChI=1S/C25H25N3O5/c29-23(20-15-17-5-1-2-7-19(17)33-20)21-22(18-6-3-8-26-16-18)28(25(31)24(21)30)10-4-9-27-11-13-32-14-12-27/h1-3,5-8,15-16,22,30H,4,9-14H2
SMILES:
C1COCCN1CCCN2C(C(=C(C2=O)O)C(=O)C3=CC4=CC=CC=C4O3)C5=CN=CC=C5
Molecular Formula:
C25H25N3O5
Molecular Weight:
447.5g/mol
3-(1-Benzofuran-2-carbonyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2-pyridin-3-yl-2H-pyrrol-4-olate
CAS No.: 618365-60-9
Main Products
VCID: VC0384649
Molecular Formula: C25H25N3O5
Molecular Weight: 447.5g/mol
| CAS No. | 618365-60-9 |
|---|---|
| Product Name | 3-(1-Benzofuran-2-carbonyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2-pyridin-3-yl-2H-pyrrol-4-olate |
| Molecular Formula | C25H25N3O5 |
| Molecular Weight | 447.5g/mol |
| IUPAC Name | 3-(1-benzofuran-2-carbonyl)-4-hydroxy-1-(3-morpholin-4-ylpropyl)-2-pyridin-3-yl-2H-pyrrol-5-one |
| Standard InChI | InChI=1S/C25H25N3O5/c29-23(20-15-17-5-1-2-7-19(17)33-20)21-22(18-6-3-8-26-16-18)28(25(31)24(21)30)10-4-9-27-11-13-32-14-12-27/h1-3,5-8,15-16,22,30H,4,9-14H2 |
| Standard InChIKey | KCZNLXRLAHXRNL-UHFFFAOYSA-N |
| SMILES | C1COCCN1CCCN2C(C(=C(C2=O)O)C(=O)C3=CC4=CC=CC=C4O3)C5=CN=CC=C5 |
| Canonical SMILES | C1COCC[NH+]1CCCN2C(C(=C(C2=O)[O-])C(=O)C3=CC4=CC=CC=C4O3)C5=CN=CC=C5 |
| PubChem Compound | 2945535 |
| Last Modified | Nov 11 2021 |
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